2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H14N2O3/c1-11-5-7-12(8-6-11)9-15(18)16-13-3-2-4-14(10-13)17(19)20/h2-8,10H,9H2,1H3,(H,16,18)
• InChI Key: MSRRQFGXLDUORN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide, also known as MNA, is a chemical compound that has been extensively studied for its potential pharmacological properties. It belongs to the family of N-arylacetamides, which have been found to possess a wide range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects.

Scientific Research Applications

2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has been extensively studied for its potential pharmacological properties. It has been found to possess analgesic, anti-inflammatory, and anticonvulsant effects in animal models. 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has also been investigated for its potential use as a treatment for neuropathic pain, epilepsy, and other neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide is not fully understood. However, it has been suggested that 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide may act by modulating the activity of ion channels and receptors in the nervous system. In particular, 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has been found to interact with the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception and inflammation.
Biochemical and Physiological Effects:
2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has been found to produce a range of biochemical and physiological effects. In animal models, 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has been shown to reduce pain and inflammation, as well as to inhibit seizures. 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has also been found to modulate the activity of ion channels and receptors in the nervous system, which may contribute to its pharmacological effects.

Advantages and Limitations for Lab Experiments

2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its pharmacological properties. However, there are also some limitations to the use of 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide. One area of interest is the development of more selective TRPV1 channel modulators, which could have improved therapeutic potential for pain and inflammation. Another area of interest is the investigation of the potential use of 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide and its potential off-target effects.

Synthesis Methods

2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-methylacetophenone with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 2-(4-methylphenyl)-N-(3-nitrophenyl)acetamide. Other methods of synthesis have also been reported, including the use of different starting materials and reaction conditions.